1,4-Butanediol, 2-hexyl-

• CAS RN: 18755-31-2
• Molecular Formula: C10H22O2
• Molecular Weight: 174.28 g/mol
• IUPAC Name: 2-hexylbutane-1,4-diol
• InChI: InChI=1S/C10H22O2/c1-2-3-4-5-6-10(9-12)7-8-11/h10-12H,2-9H2,1H3
• InChI Key: WOEATUVURMLOMG-UHFFFAOYSA-N
• SMILES: CCCCCCC(CCO)CO
• synonyms: 1,4-Butanediol, 2-hexyl-

Description

1,4-Butanediol, 2-hexyl- is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of butanediol, which is a common industrial chemical used in the production of plastics, solvents, and other materials. In recent years, researchers have become interested in the potential uses of 1,4-Butanediol, 2-hexyl- due to its unique properties and potential benefits in various fields of study.

Mechanism Of Action

The mechanism of action of 1,4-Butanediol, 2-hexyl- is not fully understood, but it is believed to work by altering the surface tension of liquids. This property makes it useful as a surfactant and may also play a role in its other potential applications.

Biochemical And Physiological Effects

There is limited research on the biochemical and physiological effects of 1,4-Butanediol, 2-hexyl-. However, some studies have suggested that it may have antioxidant properties and could potentially be used in the treatment of certain diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 1,4-Butanediol, 2-hexyl- in lab experiments is its unique properties, which make it an ideal candidate for certain applications. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research on 1,4-Butanediol, 2-hexyl-. Some areas of interest include its use in the production of biodegradable polymers, its potential as a surfactant in the production of nanoparticles, and its potential use in the treatment of certain diseases. Further research is needed to fully understand the properties and potential applications of this compound.

Synthesis Methods

The synthesis of 1,4-Butanediol, 2-hexyl- involves the reaction of hexylamine with succinic anhydride in the presence of a catalyst. This process results in the formation of a white crystalline solid, which can be purified and used for further research.

Scientific Research Applications

1,4-Butanediol, 2-hexyl- has been studied extensively for its potential applications in scientific research. One area of interest is its potential use as a surfactant in the production of nanoparticles. This compound has been shown to have unique properties that make it an ideal candidate for use in this field. Additionally, 1,4-Butanediol, 2-hexyl- has been studied for its potential use in the production of biodegradable polymers and other materials.